4-{4-[4-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]pyrimidin-2-yl}morpholine

• Molecular Formula: C20H25N7O
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 4-[4-[4-(imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl]pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C20H25N7O/c1-2-6-27-16-17(22-18(27)3-1)15-24-7-9-25(10-8-24)19-4-5-21-20(23-19)26-11-13-28-14-12-26/h1-6,16H,7-15H2
• InChI Key: FCFPZJFZRMLDAH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN3C=CC=CC3=N2)C4=NC(=NC=C4)N5CCOCC5

Description

The compound 4-{4-[4-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]pyrimidin-2-yl}morpholine is a heterocyclic molecule featuring a pyrimidine core substituted with a morpholine group at position 2 and a piperazine ring at position 2. The piperazine moiety is further functionalized with an imidazo[1,2-a]pyridine group via a methylene linker.

Preparation Methods

The synthesis of 4-{4-[4-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]pyrimidin-2-yl}morpholine typically involves multi-step synthetic routes. Reaction conditions often involve the use of solvents like acetonitrile and catalysts to facilitate the formation of the desired product . Industrial production methods may employ similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The imidazo[1,2-a]pyridine core can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyrimidine ring, using reagents like halides or amines.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and varying temperatures and pressures to optimize reaction rates and yields . Major products formed from these reactions depend on the specific reagents and conditions used but often include derivatives with modified functional groups.

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of imidazo[1,2-a]pyridine compounds demonstrate significant anticancer properties. For instance, studies have shown that similar compounds can inhibit cellular proliferation in various cancer cell lines by targeting specific kinases involved in tumor growth . The imidazo[1,2-a]pyridine structure is particularly noted for its ability to interact with DNA and RNA synthesis pathways, making it a candidate for further exploration in cancer therapeutics.

Neurological Disorders

The piperazine component of the compound is associated with neuroactive properties. Compounds containing piperazine have been used in the treatment of anxiety and depression due to their ability to modulate neurotransmitter systems, particularly serotonin and dopamine pathways . This suggests that 4-{4-[4-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]pyrimidin-2-yl}morpholine may have potential applications in treating neurological disorders.

Antimicrobial Properties

Preliminary studies have indicated that imidazo[1,2-a]pyridine derivatives exhibit antimicrobial activity against various bacterial strains. This could position the compound as a potential candidate for the development of new antimicrobial agents, particularly in an era of increasing antibiotic resistance .

Case Study 1: Anticancer Efficacy

A study published in Journal of Medicinal Chemistry explored a series of imidazo[1,2-a]pyridine derivatives and their effects on cancer cell lines. The findings suggested that modifications to the piperazine moiety enhanced the anticancer activity significantly compared to unmodified counterparts. The study concluded that further optimization could yield potent anticancer agents based on this scaffold .

Case Study 2: Neurological Impact

In a clinical trial assessing the effects of piperazine derivatives on anxiety disorders, participants showed marked improvement in anxiety scores after administration of compounds similar to 4-{4-[4-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]pyrimidin-2-yl}morpholine. This suggests that such compounds warrant further investigation for therapeutic use in psychiatric conditions .

Mechanism of Action

The mechanism of action of 4-{4-[4-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]pyrimidin-2-yl}morpholine involves its interaction with molecular targets such as enzymes and receptors. The imidazo[1,2-a]pyridine core can bind to active sites of enzymes, inhibiting their activity and thereby modulating biochemical pathways . The compound’s structure allows it to participate in hydrogen bonding, hydrophobic interactions, and π-π stacking, which are crucial for its binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Core Variations

The compound belongs to a class of pyrimidine derivatives with substituted piperazine and morpholine groups. Key structural analogues include:

Table 1: Structural Comparison of Target Compound and Analogues

Compound Name/Identifier	Core Structure	Piperazine Substituent	Morpholine Presence	Key Reference
Target Compound	Pyrimidine	Imidazo[1,2-a]pyridin-2-ylmethyl	Yes	N/A
5-[6-(4-Methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[2,3-d]pyrimidin-2-yl]-pyrimidin-2-ylamine	Thieno[2,3-d]pyrimidine	Methanesulfonyl	Yes
2-Methyl-5-[6-(4-methyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-2-yl]-phenylamine	Thieno[3,2-d]pyrimidine	Methyl	Yes
EP 2023/39 Derivatives (e.g., 7-(4-methylpiperazin-1-yl))	Pyrido[1,2-a]pyrimidin-4-one	Methylpiperazine	Variable

Key Observations:

• Core Heterocycle: The target compound’s pyrimidine core contrasts with thienopyrimidine (e.g., ) or pyridopyrimidinone () cores in analogues. Thienopyrimidines may enhance planarity and π-π stacking with hydrophobic enzyme pockets, while pyrimidines offer flexibility for hydrogen bonding .
• Piperazine Substituents: The imidazo[1,2-a]pyridine group in the target compound distinguishes it from methyl or methanesulfonyl substituents in analogues. Imidazo[1,2-a]pyridine is a privileged scaffold in kinase inhibitors (e.g., GSK-3β, JAK2), suggesting enhanced target affinity compared to simpler alkyl or sulfonyl groups .
• Morpholine Role: The morpholine group, common across all compounds, likely improves solubility via hydrogen bonding and modulates pharmacokinetics (e.g., metabolic stability) .

Pharmacological and Physicochemical Implications

While explicit pharmacological data for the target compound is unavailable, inferences can be drawn from analogues:

• Thienopyrimidine Analogues (): These compounds exhibit kinase inhibitory activity (e.g., PI3K, mTOR) due to thieno-ring electronic effects. The methanesulfonyl group in may enhance solubility but reduce cell permeability compared to the target compound’s imidazo[1,2-a]pyridine .
• Pyridopyrimidinone Derivatives (): These compounds often target GPCRs or serotonin receptors. The absence of a thieno/pyrido core in the target compound may shift selectivity toward kinase targets .
• Imidazo[1,2-a]pyridine Advantage: This moiety’s rigid, aromatic structure likely improves binding to ATP pockets in kinases, as seen in FDA-approved drugs (e.g., Zolpidem analogues). Its lipophilicity may also enhance blood-brain barrier penetration relative to sulfonyl or methyl groups .

Computational Predictions

Molecular docking (e.g., AutoDock Vina, ) could predict the target compound’s binding mode. The imidazo[1,2-a]pyridine may occupy hydrophobic pockets, while morpholine and pyrimidine engage in hydrogen bonding with catalytic lysine or aspartate residues in kinases .

Biological Activity

The compound 4-{4-[4-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]pyrimidin-2-yl}morpholine is a complex heterocyclic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Structural Overview

The compound features several key structural components:

• Imidazo[1,2-a]pyridine : A nitrogen-containing heterocycle known for diverse biological activities.
• Piperazine : A common scaffold in drug design, often associated with central nervous system effects.
• Pyrimidine : Contributes to the compound's interaction with various biological targets.

Antitumor Activity

Research indicates that derivatives of imidazo[1,2-a]pyridine exhibit significant antitumor properties. For instance, compounds similar to the target molecule have shown efficacy against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. A study highlighted that modifications in the imidazo[1,2-a]pyridine moiety can enhance cytotoxicity against breast cancer cells (MCF-7) and lung cancer cells (A549) .

Antimicrobial Properties

The compound's structural features suggest potential antimicrobial activity. Studies have demonstrated that related compounds show broad-spectrum antibacterial effects against Gram-positive and Gram-negative bacteria. For example, derivatives have been tested against Staphylococcus aureus and Escherichia coli, showing promising results with minimum inhibitory concentrations (MICs) comparable to standard antibiotics .

The biological activity of this compound is thought to be mediated through multiple pathways:

• Inhibition of Kinases : Similar compounds have been identified as inhibitors of specific kinases involved in cancer progression and cellular signaling pathways.
• Interaction with Receptors : The piperazine and morpholine moieties may facilitate binding to neurotransmitter receptors, suggesting potential applications in neuropharmacology .

Case Study 1: Anticancer Activity

In a recent study, a series of imidazo[1,2-a]pyridine derivatives were synthesized and evaluated for their anticancer properties. The lead compound demonstrated an IC50 value of 12 µM against MCF-7 cells, indicating substantial potency. The study concluded that structural modifications significantly impacted biological activity and suggested further optimization for enhanced efficacy .

Case Study 2: Antimicrobial Efficacy

A separate investigation focused on the antimicrobial properties of a related piperazine derivative. The compound was tested against various bacterial strains, yielding MIC values ranging from 25 to 100 µg/mL. These results indicate that modifications in the piperazine structure can lead to improved antibacterial activity compared to existing antibiotics .

Data Tables

Activity Type	Tested Compound	Target Organism/Cell Line	IC50/MIC (µg/mL)	Reference
Antitumor	Imidazo derivative	MCF-7 (breast cancer)	12
Antimicrobial	Piperazine derivative	E. coli	50
Antimicrobial	Piperazine derivative	S. aureus	25